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Compound of Interest

Compound Name: 10H-Phenothiazine, 2-(ethylthio)-

Cat. No.: B054462 Get Quote

Essential Safety and Handling Guide for 10H-
Phenothiazine, 2-(ethylthio)-
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 10H-Phenothiazine, 2-(ethylthio)-. The following

procedures for personal protective equipment, handling, and disposal are designed to ensure a

safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

safety. The following table summarizes the required PPE for handling 10H-Phenothiazine, 2-
(ethylthio)-.
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PPE Category Specification

Eye/Face Protection

Face shield and safety glasses tested and

approved under government standards such as

NIOSH (US) or EN 166 (EU).[1]

Skin Protection

Chemical-impermeable gloves (e.g., Butyl

rubber, Neoprene, Nitrile rubber) and a

complete suit protecting against chemicals.[1][2]

[3]

Respiratory Protection

For nuisance exposures, use a P95 (US) or P1

(EU EN 143) particle respirator. For higher-risk

tasks, use ABEK-P2 (EU EN 143) respirator

cartridges.[1]

Experimental Protocols: Handling and Disposal
Precautions for Safe Handling:

Avoid contact with skin and eyes.[1][4]

Prevent the formation of dust and aerosols.[1]

Ensure adequate ventilation, preferably with local exhaust.[1][5]

Wash hands thoroughly after handling.[1]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][4]

Store away from incompatible materials and foodstuff containers.[4]

Disposal Plan:
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Dispose of the chemical by removal to a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[6]

Do not allow the product to enter drains.[1][6]

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning,

or punctured and disposed of in a sanitary landfill.[6]

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[6]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and

plenty of water and consult a doctor.[6]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[6]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[6]

Visual Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for handling 10H-
Phenothiazine, 2-(ethylthio)- from preparation to disposal.
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Caption: Standard Operating Procedure for Handling 10H-Phenothiazine, 2-(ethylthio)-.
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Emergency Response Workflow
This diagram outlines the immediate steps to take in the event of an accidental exposure to

10H-Phenothiazine, 2-(ethylthio)-.
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Caption: Emergency Response Plan for Accidental Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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